Cas no 2227836-99-7 ((1R)-2-amino-1-(2-chloro-6-methylphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2-chloro-6-methylphenyl)ethan-1-ol
• CAS No: 2227836-99-7
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6378872
• PubChem ID: 165634935
• Update Time: 2025-08-05

(1R)-2-amino-1-(2-chloro-6-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2-chloro-6-methylphenyl)ethan-1-ol
• EN300-1979624
• 2227836-99-7

• Inchi： 1S/C9H12ClNO/c1-6-3-2-4-7(10)9(6)8(12)5-11/h2-4,8,12H,5,11H2,1H3/t8-/m0/s1
• InChI Key： ZOSBBAVCGHVCPS-QMMMGPOBSA-N
• SMILES： ClC1=CC=CC(C)=C1[C@H](CN)O

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-amino-1-(2-chloro-6-methylphenyl)ethan-1-ol

Compound CAS No 2227836-99-7: (1R)-2-amino-1-(2-chloro-6-methylphenyl)ethan-1-ol

The compound with CAS No 2227836-99-7, known as (1R)-2-amino-1-(2-chloro-6-methylphenyl)ethan-1-ol, is a amine alcohol derivative with a chlorinated aromatic ring. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure features a chiral center at the ethanol position, making it a promising candidate for enantioselective synthesis and asymmetric catalysis.

Recent studies have highlighted the importance of (1R)-configuration in determining the compound's biological activity. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. The presence of a chlorine substituent on the aromatic ring enhances the compound's stability and reactivity, making it suitable for various chemical transformations.

The synthesis of (1R)-2-amino-1-(2-chloro-6-methylphenyl)ethan-1-ol involves a multi-step process that includes nucleophilic substitution, reduction, and stereochemical control. Advanced techniques such as enantioselective hydrogenation and asymmetric catalysis have been employed to achieve high optical purity, which is critical for its application in chiral resolution and drug discovery.

In terms of applications, this compound has shown potential as an intermediate in the production of chiral ligands and enantioselective catalysts. Its ability to form stable complexes with transition metals has made it valuable in organocatalysis and transition-metal-catalyzed reactions. Recent breakthroughs in asymmetric synthesis have further underscored its utility in constructing complex molecular architectures with high enantioselectivity.

Moreover, the compound's aromatic stability and amino alcohol functionality make it an attractive candidate for use in polymer chemistry. Researchers have investigated its role as a building block for synthesizing novel polyamides and polyurethanes with tailored properties. The integration of this compound into polymer frameworks has shown promise in developing materials with enhanced mechanical strength and thermal stability.

The environmental impact of (1R)-2-amino-1-(2-chloro-6-methylphenyl)ethan-1-ol has also been a topic of interest. Studies have focused on its biodegradation pathways and eco-toxicological effects. Results indicate that under specific conditions, the compound can undergo efficient microbial degradation, reducing its persistence in the environment. This finding is crucial for ensuring sustainable practices in its production and application.

In conclusion, CAS No 2227836-99-7, or (1R)-2-amino-1-(2-chloro-6-methylphenyl)ethan